N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide

• IUPAC Name: N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide
• InChI: InChI=1S/C18H26N2O2/c1-5-14(6-2)18(22)20-11-7-8-15-16(19-13(4)21)10-9-12(3)17(15)20/h9-10,14H,5-8,11H2,1-4H3,(H,19,21)
• InChI Key: JMFUFNGYFRTASI-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCCC2=C(C=CC(=C21)C)NC(=O)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide is an organic compound with a complex structure It is characterized by the presence of a quinoline ring system, which is a heterocyclic aromatic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide typically involves multiple steps. One common method includes the acylation of a quinoline derivative with an appropriate acyl chloride or anhydride under basic conditions. The reaction is usually carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. Solvent recovery and recycling are also important aspects of industrial production to minimize waste and reduce costs.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction may yield dihydroquinoline derivatives.

Scientific Research Applications

N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of infectious diseases and cancer.

Industry: It is used in the development of new materials and as a precursor for the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]formamide
• N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]propionamide

Uniqueness

N-[1-(2-ethylbutanoyl)-8-methyl-3,4-dihydro-2H-quinolin-5-yl]acetamide is unique due to its specific acetamide functional group, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and development in various scientific fields.